Diethyl [(4-aminophenyl)(hydroxy)methyl]-phosphonate

• CAS No.: 595597-05-0
• Molecular Formula: C11H18NO4P
• Molecular Weight: 259.24 g/mol
• IUPAC Name: (4-aminophenyl)-diethoxyphosphorylmethanol
• InChI: InChI=1S/C11H18NO4P/c1-3-15-17(14,16-4-2)11(13)9-5-7-10(12)8-6-9/h5-8,11,13H,3-4,12H2,1-2H3
• InChI Key: MSFPTQSGQCRBFB-UHFFFAOYSA-N
• Canonical SMILES: CCOP(=O)(C(C1=CC=C(C=C1)N)O)OCC

Description

Diethyl [(4-aminophenyl)(hydroxy)methyl]-phosphonate is a useful research compound. Its molecular formula is C11H18NO4P and its molecular weight is 259.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a mixed solution of diethyl α-hydroxy-4-nitrobenzylphosphonate (1.42 g) and methanol (30 mL) was added 10% palladium-carbon (0.14 g) and the mixture was stirred at room temperature under an atmospheric hydrogen pressure for 3 hrs. Palladium-carbon was removed from the reaction mixture by filtration and the filtrate was concentrated to give diethyl 4-amino-α-hydroxybenzylphosphonate as a solid (1.02 g, yield 80%).